![molecular formula C11H6Cl4N2O3 B1223132 Pyrrolomycin B CAS No. 79763-00-1](/img/structure/B1223132.png)
Pyrrolomycin B
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Overview
Description
Pyrrolomycin B is a natural product found in Streptomyces and Streptomyces fumanus with data available.
Scientific Research Applications
Antibiotic Properties and Mechanism of Action
Pyrrolomycins, including Pyrrolomycin B, are known for their potent antibiotic properties, particularly against Gram-positive bacteria. Valderrama et al. (2019) found that Pyrrolomycins C and D function as powerful membrane-depolarizing agents, significantly disrupting the proton gradient and uncoupling oxidative phosphorylation via protonophoric action. This mechanism of action explains their antibiotic activity and the mechanisms of innate and acquired drug resistance in bacteria (Valderrama et al., 2019).
Anticancer and Antitumor Potential
Recent research by Raimondi et al. (2020) on newly synthesized nitro-Pyrrolomycins has highlighted their promising antibacterial and anticancer properties. These new compounds showed improved activity against certain cancer cell lines compared to natural Pyrrolomycin-C, with reduced toxicity towards normal cells (Raimondi et al., 2020). Additionally, Cascioferro et al. (2015) discussed the wide range of biological activities of Pyrrolomycins, including antifungal, anthelmintic, antiproliferative, insecticidal, and acaricidal activities, which enhances their pharmaceutical potential (Cascioferro et al., 2015).
Biosynthetic Gene Clusters
Understanding the biosynthesis of Pyrrolomycins is crucial for the development of new derivatives with enhanced properties. Zhang and Parry (2006) identified and characterized the Pyrrolomycin biosynthetic gene clusters, providing insight into the production process of these antibiotics (Zhang & Parry, 2006).
Anti-Staphylococcal Biofilm Activity
Schillaci et al. (2010) explored the potential of Pyrrolomycins as anti-staphylococcal biofilm agents. Their findings suggest that these compounds could be effective in developing chemical countermeasures against staphylococcal biofilms (Schillaci et al., 2010).
properties
CAS RN |
79763-00-1 |
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Molecular Formula |
C11H6Cl4N2O3 |
Molecular Weight |
356 g/mol |
IUPAC Name |
2,4-dichloro-6-[(4,5-dichloro-3-nitro-1H-pyrrol-2-yl)methyl]phenol |
InChI |
InChI=1S/C11H6Cl4N2O3/c12-5-1-4(10(18)6(13)3-5)2-7-9(17(19)20)8(14)11(15)16-7/h1,3,16,18H,2H2 |
InChI Key |
ZIOBWQJYKHDNKP-UHFFFAOYSA-N |
SMILES |
C1=C(C=C(C(=C1CC2=C(C(=C(N2)Cl)Cl)[N+](=O)[O-])O)Cl)Cl |
Canonical SMILES |
C1=C(C=C(C(=C1CC2=C(C(=C(N2)Cl)Cl)[N+](=O)[O-])O)Cl)Cl |
synonyms |
pyrrolomycin B SF-2080B |
Origin of Product |
United States |
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